A Technical Guide to the Synthesis of Deuterated Baloxavir Marboxil for Pharmacokinetic and Metabolic Research
A Technical Guide to the Synthesis of Deuterated Baloxavir Marboxil for Pharmacokinetic and Metabolic Research
Audience: Researchers, scientists, and drug development professionals.
Abstract: This technical guide provides a comprehensive overview of the synthetic strategies for preparing deuterated Baloxavir marboxil, a critical tool for advanced research in drug metabolism and pharmacokinetics (DMPK). Baloxavir marboxil is a first-in-class antiviral agent that inhibits the cap-dependent endonuclease of the influenza virus.[1] Isotopically labeled analogues, such as Baloxavir-d5, are instrumental for use as internal standards in quantitative bioanalysis and for elucidating metabolic pathways.[2][3] This document details a convergent synthetic approach, focusing on the strategic incorporation of deuterium atoms into a key precursor, and presents relevant quantitative data and characterization methods.
Introduction to Deuterated Baloxavir
Baloxavir marboxil is an orally administered prodrug that is rapidly hydrolyzed in the body to its active form, Baloxavir acid.[1][4] The active metabolite targets and inhibits the polymerase acidic (PA) protein, a subunit of the influenza virus RNA polymerase complex, thereby blocking viral gene transcription and replication.[1][5]
The use of stable isotope-labeled compounds, particularly deuterated analogues, is a cornerstone of modern drug development. Deuteration provides a distinct mass shift, enabling precise quantification by mass spectrometry (MS) in complex biological matrices and facilitating the identification of metabolites.[2] Baloxavir-d5, where five deuterium atoms are incorporated, is a common variant used for these applications.[2]
Overall Synthetic Strategy: A Convergent Approach
The synthesis of Baloxavir marboxil is based on a convergent strategy, where two complex heterocyclic fragments are synthesized independently before being coupled together in the final stages.[2][6][7] This approach is highly efficient and allows for the strategic introduction of isotopic labels into a specific part of the molecule.
For the synthesis of deuterated Baloxavir, the deuterium atoms are typically incorporated into the dibenzothiepin moiety. This fragment is less complex than the polycyclic triazinanone core, making the introduction of the label more straightforward. The overall logic involves preparing a deuterated version of the key alcohol intermediate, (S)-7,8-difluoro-6,11-dihydrodibenzo[b,e]thiepin-11-ol, which is then coupled with the second fragment.[2]
Caption: Convergent synthesis workflow for deuterated Baloxavir marboxil.
Experimental Protocols and Methodologies
Synthesis of the Deuterated Dibenzothiepin Fragment (Baloxavir-d5)
The strategic incorporation of five deuterium atoms is focused on the (S)-7,8-difluoro-6,11-dihydrodibenzo[b,e]thiepin-11-ol fragment. The synthesis begins with the corresponding ketone precursor.
Workflow:
Caption: Synthesis of the key deuterated dibenzothiepin precursor.
Protocol for Deuteration and Reduction:
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H/D Exchange (Deuteration):
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The starting ketone, 7,8-difluoro-6,11-dihydrodibenzo[b,e]thiepin-11-one, is dissolved in a suitable deuterated solvent such as D₂O or MeOD.
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A catalytic amount of a strong base (e.g., NaOD) is added to facilitate the deuterium exchange at the alpha positions to the carbonyl group, resulting in a tetra-deuterated intermediate.
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The reaction is stirred at an elevated temperature and monitored by MS to ensure complete exchange.
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Upon completion, the reaction is quenched, and the deuterated ketone is extracted and purified.
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Asymmetric Reduction:
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The resulting tetra-deuterated ketone intermediate is then subjected to an asymmetric reduction to introduce the fifth deuterium atom and establish the correct stereochemistry at the 11-position.
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A deuterated reducing agent, such as sodium borodeuteride (NaBD₄), is used in the presence of a chiral catalyst (e.g., a chiral oxazaborolidine) to stereoselectively deliver a deuterium to the carbonyl carbon.
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This step yields the desired (S)-7,8-difluoro-6,11-dihydrodibenzo[b,e]thiepin-11-ol-d5.
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Synthesis of the Polycyclic Triazinanone Fragment
The synthesis of the chiral triazinanone core has been reported through various methods, including a process that begins with L-serine to establish the desired stereochemistry efficiently.[8] An alternative and common industrial approach involves the synthesis of a racemic intermediate followed by chiral resolution.[6][9] The resolved (R)-enantiomer of 7-(benzyloxy)-3,4,12,12a-tetrahydro-1H-[2][6]oxazino[3,4-c]pyrido[2,1-f][2][3][6]triazine-6,8-dione is the required coupling partner.
Final Assembly and Prodrug Formation
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Dehydration Coupling:
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The deuterated dibenzothiepin alcohol (Fragment B-d5) and the chiral triazinanone (Fragment A) are coupled together.[7]
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This reaction is typically a dehydration condensation performed under acidic conditions.[1]
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A common reagent system is 1-propanephosphonic anhydride (T3P) with an acid catalyst like methanesulfonic acid (MsOH) in a solvent such as ethyl acetate.[1][10] This step yields the protected, deuterated Baloxavir acid core.
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Debenzylation:
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Esterification (Prodrug Formation):
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The final step is the conversion of the deuterated Baloxavir acid to its marboxil prodrug.
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This is achieved by reacting the acid with chloromethyl methyl carbonate in a suitable solvent like dimethylacetamide to furnish the final product, deuterated Baloxavir marboxil.[1]
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Quantitative Data and Characterization
The successful synthesis of deuterated Baloxavir marboxil requires rigorous analytical characterization to confirm its identity, purity, and the extent of deuterium incorporation.
| Parameter | Method | Typical Value/Result | Reference |
| Molecular Weight Shift | LC-MS | +5 Da compared to unlabeled standard | [2] |
| Precursor Ion (Baloxavir) | LC-MS/MS | m/z 484.1 [M+H]⁺ | [2] |
| Precursor Ion (Baloxavir-d5) | LC-MS/MS | m/z 489.1 [M+H]⁺ | [2] |
| Fragment Ion (Baloxavir) | LC-MS/MS | m/z 247.0 | [2] |
| Fragment Ion (Baloxavir-d5) | LC-MS/MS | m/z 252.1 | [2] |
| Isotopic Purity | ²H NMR, LC-MS | ≥98% (for d5) | [2] |
| Yield (Benzothiepine Alcohol) | Synthesis | 73% (for non-deuterated analogue) | [6] |
| Yield (Racemic Baloxavir Intermediate) | Synthesis | 78% (for non-deuterated, 2 steps) | [7] |
Characterization Notes:
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Mass Spectrometry (LC-MS): This is the primary technique to confirm the successful incorporation of deuterium atoms by observing the expected mass shift in both the parent ion and key fragment ions.[2] The consistent shift across fragments confirms that the labels are stable and located in the expected portion of the molecule.
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Nuclear Magnetic Resonance (²H NMR): This technique is used to confirm the positions of the deuterium atoms and to quantify the isotopic purity of the final compound.
Conclusion
The synthesis of deuterated Baloxavir marboxil is achieved through a robust and strategic convergent pathway. The key to this process is the early and targeted incorporation of deuterium atoms into the dibenzothiepin fragment, which is then coupled with the complex polycyclic triazinanone core. The resulting isotopically labeled compound is an invaluable tool for researchers in drug development, enabling precise bioanalysis and detailed metabolic profiling, which are critical for understanding the behavior of this novel antiviral agent.
References
- 1. dergipark.org.tr [dergipark.org.tr]
- 2. Baloxavir-d5 | Benchchem [benchchem.com]
- 3. medchemexpress.com [medchemexpress.com]
- 4. Baloxavir Marboxil | C27H23F2N3O7S | CID 124081896 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. Characterization of influenza virus variants induced by treatment with the endonuclease inhibitor baloxavir marboxil - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Introduction to the synthesis method of Baloxavir marboxil_Chemicalbook [chemicalbook.com]
- 7. Fast and Efficient Synthesis of Racemic Baloxavir Catalyzed by Strong Solid Acid under Microwave Conditions [mdpi.com]
- 8. Stereoselective Synthesis of Baloxavir Marboxil Using Diastereoselective Cyclization and Photoredox Decarboxylation of l-Serine - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. continuuspharma.com [continuuspharma.com]
